Superior Hyaluronidase Inhibition: A Head-to-Head Comparison with Rosmarinic and Chlorogenic Acids
In a direct comparative study, (+)-Rabdosiin demonstrated the highest hyaluronidase-inhibitory activity among a panel of structurally related caffeic acid derivatives, including rosmarinic acid and chlorogenic acid [1]. While the original publication does not report IC50 values, it explicitly states that the inhibition by rosmarinic acid and chlorogenic acid were weaker than that of rabdosiin, establishing rabdosiin as the most potent compound in this antiallergic mechanism assay [1].
| Evidence Dimension | Hyaluronidase inhibitory activity |
|---|---|
| Target Compound Data | Exhibited the highest activity |
| Comparator Or Baseline | Rosmarinic acid and chlorogenic acid (both exhibited weaker inhibition) |
| Quantified Difference | Rabdosiin > Rosmarinic acid > Chlorogenic acid |
| Conditions | In vitro hyaluronidase enzyme inhibition assay [1] |
Why This Matters
This head-to-head data justifies selecting rabdosiin over rosmarinic or chlorogenic acid for research programs focused on antiallergic mechanisms where hyaluronidase is a key target.
- [1] Ito H, Miyazaki T, Ono M, Sakurai H. Antiallergic activities of rabdosiin and its related compounds: chemical and biochemical evaluations. Bioorg Med Chem. 1998;6(7):1051-1056. View Source
